1-Amino-octadecan-2-ol

• Molecular Formula: C18H39NO
• Molecular Weight: 285.5 g/mol
• IUPAC Name: 1-aminooctadecan-2-ol
• InChI: InChI=1S/C18H39NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(20)17-19/h18,20H,2-17,19H2,1H3
• InChI Key: GVERIJPZBUHJMT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCC(CN)O

Description

1-Amino-octadecan-2-ol is a useful research compound. Its molecular formula is C18H39NO and its molecular weight is 285.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 500-ml flask equipped with a stirrer was charged with 160 g (1.5 mol) of benzylamine, to which 29 g (0.11 mol) of 1,2-epoxyoctadecane were added dropwise over 3 hours while stirring at 100° C. Stirring was conducted further for 12 hours at 100° C. Benzyl alcohol was distilled off under reduced pressure, and the residue was charged into a 500-ml autoclave, to which 300 ml of ethanol and 10 g of 5% Pd/C were added to conduct hydrogenolysis for 48 hours at room temperature under a hydrogen pressure of 5 atm. After the catalyst was separated by filtration, the filtrate was concentrated under reduced pressure, and the residue was recrystallized from hexane, thereby obtaining 26.1 g (yield: 83%) of the title compound (IIh-7).